Cas no 1383567-59-6 (Bis-PEG13-PFP ester)

Bis-PEG13-PFP ester is a heterobifunctional crosslinker featuring two pentafluorophenyl (PFP) ester groups connected by a PEG13 spacer. The PFP esters exhibit high reactivity toward primary amines, enabling efficient conjugation under mild conditions, while the extended PEG13 linker enhances solubility and reduces steric hindrance in bioconjugation applications. This compound is particularly useful for creating stable amide bonds in peptide synthesis, protein modification, and biomaterial functionalization. Its water-soluble PEG spacer improves biocompatibility and minimizes nonspecific interactions. The symmetrical design allows for controlled, dual-functionalization, making it suitable for constructing homogeneous crosslinked structures in biochemical and biotechnological research.

Bis-PEG13-PFP ester structure

Product Name:Bis-PEG13-PFP ester

CAS No:1383567-59-6

MF:C₄₂H₅₆F₁₀O₁₇

MW:1022.86789035797

CID:3046345

PubChem ID:60146160

Update Time:2025-06-07

Bis-PEG13-PFP ester Chemical and Physical Properties

Names and Identifiers

- Bis-PEG13-PFP ester
- (2,3,4,5,6-pentafluorophenyl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-oxo-3-(2,3,4,5,6-pentafluorophenoxy)propoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- Bis(perfluorophenyl) 4,7,10,13,16,19,22,25,28,31,34,37,40-tridecaoxatritetracontanedioate
- DA-71548
- HY-141256
- CS-0115450
- 1383567-59-6
- AKOS030213636
- GS-9518
- BP-20447
- Bis-dPEG(R)13-PFP ester
- BIS(2,3,4,5,6-PENTAFLUOROPHENYL) 4,7,10,13,16,19,22,25,28,31,34,37,40-TRIDECAOXATRITETRACONTANEDIOATE
- Inchi： 1S/C42H56F10O17/c43-31-33(45)37(49)41(38(50)34(31)46)68-29(53)1-3-55-5-7-57-9-11-59-13-15-61-17-19-63-21-23-65-25-27-67-28-26-66-24-22-64-20-18-62-16-14-60-12-10-58-8-6-56-4-2-30(54)69-42-39(51)35(47)32(44)36(48)40(42)52/h1-28H2
- InChI Key： WJRAPHRYVGETKA-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1OC(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)=O)F)F)F)F

Computed Properties

Exact Mass: 1022.3357819 g/mol
Monoisotopic Mass: 1022.3357819 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 27
Heavy Atom Count: 69
Rotatable Bond Count: 46
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 173
Molecular Weight: 1022.9

Bis-PEG13-PFP ester Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20447-100mg	Bis-PEG13-PFP ester	1383567-59-6	98%	100mg	3847CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20447-1g	Bis-PEG13-PFP ester	1383567-59-6	98%	1g	17100CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20447-250mg	Bis-PEG13-PFP ester	1383567-59-6	98%	250mg	7695CNY	2021-05-07
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